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Compound of Interest

Compound Name: 3-(Methylamino)phenol

Cat. No.: B079350

An In-depth Technical Guide to the Health and Safety Hazards of 3-(Methylamino)phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the health and safety hazards
associated with 3-(Methylamino)phenol (CAS No. 14703-69-6). While specific toxicological
data for this compound is limited, this guide synthesizes available information and extrapolates
potential hazards based on its chemical structure and data from related aminophenols and the
parent compound, phenol. This document is intended for researchers, scientists, and drug
development professionals to foster a thorough understanding of the risks and to implement
robust safety protocols. The guide covers hazard identification, toxicological assessment, safe
handling and storage procedures, emergency response, and environmental considerations.

Chemical and Physical Properties

3-(Methylamino)phenol is an aromatic organic compound with both a phenol and a secondary
amine functional group. Its properties are influenced by both the acidic phenolic hydroxyl group
and the basic methylamino group.
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Property Value Source
Chemical Formula C7H9sNO PubChem[1]
Molecular Weight 123.15 g/mol PubChem[1]
Appearance Solid (form may vary) Sigma-Aldrich[2]
Boiling Point 169.5 °C at 12 mmHg Sigma-Aldrich[2]
Density 1.147 £ 0.06 g/cm3 Sigma-Aldrich[2]
Data not available. Expected
Solubility to have some water solubility
due to polar functional groups.
m-(Methylamino)phenol, 3-(N-
Synonyms PubChem[1]

methylamino)phenol

Hazard Identification and GHS Classification

Based on available data, 3-(Methylamino)phenol is classified as a hazardous substance.[3]

The Globally Harmonized System (GHS) classification is as follows:

Hazard Class

Hazard Category

GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity - )
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
o Irritation
Tract Irritation)
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Signal Word: Warning

Hazard Pictogram:
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Toxicological Profile: An Evidence-Based
Assessment

Comprehensive toxicological data for 3-(Methylamino)phenol is not readily available.
Therefore, this section provides an assessment based on data from structurally related
compounds, primarily phenol and other aminophenols. This approach, known as "read-across,"
is a scientifically accepted method for preliminary hazard assessment, but it should be
interpreted with caution.

Acute Toxicity

o Oral: While specific LD50 data for 3-(Methylamino)phenol is not available, it is classified as
harmful if swallowed (H302).[2] For comparison, the oral LD50 of phenol in rats is 317
mg/kg, and for p-aminophenol, it is in the range of 380-920 mg/kg in rodents.[4][5] This
suggests that 3-(Methylamino)phenol may have a similar or slightly lower acute oral
toxicity.

» Dermal: Significant absorption through the skin is a primary hazard of phenol and its
derivatives.[6] Phenol can cause severe systemic toxicity even from relatively small areas of
skin contact.[6] It is prudent to assume that 3-(Methylamino)phenol shares this property.

 Inhalation: 3-(Methylamino)phenol is classified as causing respiratory irritation.[3]
Inhalation of dust or vapors may lead to irritation of the nose, throat, and lungs.

Chronic Toxicity

There are no specific chronic toxicity studies available for 3-(Methylamino)phenol. However,
prolonged or repeated exposure to phenols can cause damage to the liver, kidneys, and central
nervous system.[7]

Genotoxicity and Carcinogenicity

o Genotoxicity: A study on a structurally similar compound, 3-Methylamino-4-
Nitrophenoxyethanol, found no evidence of genotoxicity in a battery of in vitro assays.[8]
While this is a positive indicator, it is not definitive for 3-(Methylamino)phenol. Some
aminophenols have shown mutagenic potential.[9]
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» Carcinogenicity: There are no carcinogenicity studies for 3-(Methylamino)phenol. The
International Agency for Research on Cancer (IARC) has classified phenol as Group 3, "not
classifiable as to its carcinogenicity to humans."[10]

Reproductive and Developmental Toxicity

No specific data exists for 3-(Methylamino)phenol. Studies on phenol have shown
developmental effects in animals at high doses, often in the presence of maternal toxicity.[11] A
study on 3-Methylamino-4-Nitrophenoxyethanol showed no embryotoxic or teratogenic effects
in rats.[8]

Occupational Exposure Limits (OELS)

No specific OELs have been established for 3-(Methylamino)phenol by major regulatory
bodies like OSHA or ACGIH. In the absence of a specific limit, it is crucial to handle this
compound with a high degree of caution. For reference, the OSHA Permissible Exposure Limit
(PEL) and ACGIH Threshold Limit Value (TLV) for phenol are both 5 ppm (19 mg/m3) as an 8-
hour time-weighted average (TWA), with a skin notation indicating the potential for significant
dermal absorption.[12]

Safe Handling and Storage: A Proactive Approach

A proactive and meticulous approach to handling and storage is paramount to ensure the
safety of laboratory personnel.

Engineering Controls

o Ventilation: All work with 3-(Methylamino)phenol, especially when handling the solid or
creating solutions, must be conducted in a certified chemical fume hood to minimize
inhalation exposure.[13]

o Containment: Use of a glove box may be appropriate for highly sensitive operations or when
handling larger quantities.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-(Methylamino)phenol:
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes of
the solid or solutions which
can cause serious eye

irritation.

Hand Protection

Double-gloving is
recommended. An inner nitrile
glove with an outer glove of a
more resistant material such

as butyl rubber or neoprene.

Provides protection against
dermal absorption, a
significant hazard for phenolic

compounds.[13]

Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemical-
resistant apron should be worn
when there is a risk of

splashing.

Protects the skin from

accidental contact.

Footwear

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.

Safe Handling Protocol

o Preparation: Before starting any work, ensure that all necessary PPE is correctly worn and

that the chemical fume hood is functioning properly. Have a spill kit and emergency contact

information readily available.

* Weighing and Transfer: Conduct all weighing and transfer of the solid compound within the

chemical fume hood. Use a spatula for transfers and avoid creating dust.

e Solution Preparation: When preparing solutions, slowly add the 3-(Methylamino)phenol to

the solvent to avoid splashing.

e Heating: If heating is required, use a well-controlled heating mantle or water bath within the

fume hood. Avoid open flames.
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» Post-Handling: After handling, decontaminate all surfaces and equipment with a suitable
solvent (e.g., 70% ethanol) followed by soap and water.

e Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.

Storage Requirements

o Store 3-(Methylamino)phenol in a tightly sealed, properly labeled container.
e Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
[14]

e Some sources recommend storage at 4°C, protected from light, and under an inert
atmosphere (e.g., nitrogen).[2]

Emergency Procedures: Preparedness and

Response

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

The following diagram outlines the initial steps for different types of exposure.
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Caption: First aid decision tree for 3-(Methylamino)phenol exposure.

Spill Response Protocol

o Evacuate: Immediately evacuate the area of the spill and alert others in the vicinity.
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Assess: From a safe distance, assess the extent of the spill. For large spills, or if you are not
trained in spill cleanup, contact your institution's emergency response team.

o PPE: Don appropriate PPE, including respiratory protection if necessary.
e Containment and Cleanup (for small spills):

o Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial
spill absorbent.
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o Carefully sweep the absorbed material into a labeled, sealable container for hazardous
waste.

o Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol) followed by a
thorough wash with soap and water.

» Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.

Environmental Hazards and Disposal
Ecotoxicity

Specific ecotoxicity data for 3-(Methylamino)phenol is lacking. However, aminophenols are
generally considered to be toxic to aquatic organisms.[15] It is crucial to prevent the release of
this compound into the environment.

Environmental Fate

Aminophenols are generally biodegradable.[16] However, their degradation products may also
pose environmental risks.

Waste Disposal

All waste containing 3-(Methylamino)phenol, including contaminated labware and PPE, must
be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for
hazardous waste disposal. Do not dispose of this chemical down the drain.

Risk Assessment Workflow

A systematic risk assessment should be performed before any new procedure involving 3-
(Methylamino)phenol.
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Risk Assessment Process

Identify Hazards
(Chemical, Physical, Procedural)
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|
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Caption: A systematic workflow for risk assessment.

Conclusion

3-(Methylamino)phenol presents significant health and safety hazards, primarily as a skin,
eye, and respiratory irritant, with potential for systemic toxicity through dermal absorption.
While a complete toxicological profile is not yet established, a precautionary approach based
on the known hazards of related phenolic and aminophenolic compounds is essential. Strict
adherence to the engineering controls, personal protective equipment, and safe handling
protocols outlined in this guide is critical to minimize the risk of exposure. All personnel working
with this compound must be thoroughly trained on its hazards and the appropriate emergency
procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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